2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H19ClN2O3/c20-14-5-3-13(4-6-14)16-2-1-9-22(16)19(23)21-15-7-8-17-18(12-15)25-11-10-24-17/h3-8,12,16H,1-2,9-11H2,(H,21,23)
• InChI Key: DQRGPRFTVDERAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NC2=CC3=C(C=C2)OCCO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide, also known as CP 47,497, is a synthetic cannabinoid that was first developed in the 1980s. It is a potent agonist of the cannabinoid receptors, which are found throughout the body and are involved in a variety of physiological processes. CP 47,497 has been the subject of extensive scientific research due to its potential therapeutic applications and its role in the development of synthetic cannabinoids.

Mechanism of Action

2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 acts as a potent agonist of the cannabinoid receptors, which are found throughout the body. When it binds to these receptors, it activates a signaling pathway that can have a variety of effects on the body. The exact mechanism of action of 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the regulation of ion channels.
Biochemical and Physiological Effects
2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in a variety of physiological processes. 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 has also been shown to have effects on ion channels, which can affect the excitability of neurons.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 has several advantages for use in lab experiments. It is a potent agonist of the cannabinoid receptors, which makes it a useful tool for studying these receptors and their role in the body. 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 is also relatively stable and easy to synthesize, which makes it a convenient compound to work with. However, there are also limitations to the use of 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 in lab experiments. Its potency and activity on the cannabinoid receptors can make it difficult to control and interpret the results of experiments. Additionally, its effects on the body can be complex and difficult to fully understand.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 and synthetic cannabinoids in general. One area of research is the development of new synthetic cannabinoids with improved therapeutic properties. Another area of research is the investigation of the role of the cannabinoid receptors in various physiological processes, such as pain perception and inflammation. Additionally, there is ongoing research on the potential therapeutic applications of cannabinoids for a variety of medical conditions, including chronic pain, epilepsy, and cancer.

Synthesis Methods

2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 is synthesized by a multi-step process that involves the reaction of several chemical compounds. The process begins with the reaction of 4-chlorobenzoyl chloride with 2,3-dihydro-1,4-benzodioxin to form 4-chlorophenyl-2,3-dihydro-1,4-benzodioxin-6-carboxylic acid. This compound is then reacted with pyrrolidine to form 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497.

Scientific Research Applications

2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 has been used extensively in scientific research to study the cannabinoid receptors and their role in the body. It has been used to investigate the effects of cannabinoids on the central nervous system, as well as their potential therapeutic applications. 2-(4-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrrolidinecarboxamide 47,497 has also been used to develop new synthetic cannabinoids that may have improved therapeutic properties.